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Compound of Interest

Compound Name: Barakol

Cat. No.: B1226628

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential logistical
and safety information for the proper disposal of Barakol, a bioactive compound isolated from

the plant Cassia siamea.

Given that a specific Safety Data Sheet (SDS) with official disposal procedures for Barakol is
not readily available, the following guidelines are based on general principles of laboratory
chemical waste management. It is crucial to consult with your institution's Environmental Health
and Safety (EHS) department for site-specific protocols and to ensure full compliance with all
applicable regulations.

Key Chemical and Physical Properties of Barakol

Understanding the properties of Barakol is the first step toward its safe handling and disposal.
The following table summarizes key data for Barakol (CAS No. 24506-68-1).[1][2]
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Property Value

2,5-Dimethyl-3aH-pyrano(2,3,4-de)-1-
benzopyran-3a,8-diol[2]

Chemical Name

CAS Number 24506-68-1[1][2]

Molecular Formula C13H1204[1][2]

Molecular Weight 232.23 g/mol [1][2]
Appearance Pale lemon-yellow crystals[1]
Melting Point 165°C (decomposes)[1]

Readily soluble in water; soluble in methanol,

Solubility

ethanol, and acetone.[1]

Unstable under alkaline conditions; solutions
Stability can undergo auto-oxidation when exposed to

light.[3]

Experimental Protocols for Disposal

In the absence of specific inactivation or neutralization protocols for Barakol, the primary
method of disposal is through collection and transfer to a certified hazardous waste
management facility.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the disposal of Barakol from a
laboratory setting.

o \Waste Identification and Classification:

o Treat all Barakol waste as potentially hazardous chemical waste. This includes pure
Barakol, solutions containing Barakol, and any materials contaminated with Barakol
(e.g., gloves, weighing paper, contaminated glassware).
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o Due to its bioactive nature and potential hepatotoxicity, it is prudent to handle Barakol with
care.[4][5]

o Waste Segregation:
o Collect solid Barakol waste separately from liquid waste.

o Do not mix Barakol waste with other chemical waste streams unless explicitly permitted
by your institution's EHS guidelines. Incompatible wastes can lead to dangerous reactions.

» Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collecting Barakol
waste. For solid waste, a securely sealed plastic container is appropriate.

o The container must be clearly labeled as "Hazardous Waste."[6][7][8][9]

o The label should include the following information, written in pencil or permanent marker:
[6][10]

The words "Hazardous Waste"

The full chemical name: "Barakol" and its CAS number: "24506-68-1"

An approximate amount or concentration of the waste.

The date when waste was first added to the container.[11]

The name and contact information of the generating researcher or lab.

Any known hazards (e.g., "Bioactive," "Handle with Care").
» Waste Accumulation and Storage:

o Store the waste container in a designated and secure satellite accumulation area within
the laboratory.

o Keep the container closed at all times, except when adding waste.
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o Store away from light and sources of heat, given Barakol's sensitivity.[3]

» Disposal Request and Pickup:

o Once the waste container is full, or in accordance with your institution's policies, submit a
request for chemical waste pickup to your EHS department.

o Do not dispose of Barakol waste down the drain or in the regular trash.[12][13][14]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Barakol.
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Barakol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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